Cas no 957062-61-2 (4-Bromo-1-butyl-1H-pyrazole)

• Product Name: 4-Bromo-1-butyl-1H-pyrazole
• CAS No: 957062-61-2
• MF: C₇H₁₁BrN₂
• MW: 203.079640626907
• MDL: MFCD09801022
• CID: 802743
• PubChem ID: 26370231
• Update Time: 2025-04-19

4-Bromo-1-butyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-1-butyl-1H-pyrazole
• 1H-Pyrazole,4-bromo-1-butyl-
• 4-bromo-1-butylpyrazole
• AKOS010259099
• MFCD09801022
• 4-Bromo-1-butyl-1H-pyrazole, AldrichCPR
• CS-0195435
• A858897
• 4-Bromo-1-butyl-pyrazole
• 957062-61-2
• F8882-3874
• DTXSID90650098
• KUKZNMXVEOCKFE-UHFFFAOYSA-N
• BS-24729
• SCHEMBL672494
• E90257
• DB-094718

• MDL： MFCD09801022
• Inchi： 1S/C7H11BrN2/c1-2-3-4-10-6-7(8)5-9-10/h5-6H,2-4H2,1H3
• InChI Key： KUKZNMXVEOCKFE-UHFFFAOYSA-N
• SMILES： BrC1C=NN(C=1)CCCC

Computed Properties

• Exact Mass: 202.01100
• Monoisotopic Mass: 202.01056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 97.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 17.8Ų

Experimental Properties

• PSA: 17.82000
• LogP: 2.44570

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides